Cas no 175139-41-0 (Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)-)

• Product Name: Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)-
• CAS No: 175139-41-0
• MF: C₂₁H₂₉NO₂
• MW: 327.460466146469
• CID: 96238
• PubChem ID: 9818802
• Update Time: 2025-11-02

Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)-
• CP 316311
• ZSEJGVQTBLJRCQ-UHFFFAOYSA-N
• 3,6-dimethyl-4-pentan-3-yloxy-2-(2,4,6-trimethylphenoxy)pyridine
• CS-6720
• CHEMBL270738
• compound 2 [PMID: 18260619]
• GNW87JO5PF
• BDBM20933
• JMC511377 Compound 2
• 3,6-dimethyl-4-(pentan-3-yloxy)-2-(2,4,6-trimethylphenoxy)pyridine
• 175139-41-0
• 4-(1-ethyl-propoxy)-3,6-dimethyl-2-(2,4,6-trimethyl-phenoxy)-pyridine
• HY-14129
• SCHEMBL3226278
• CP316311
• AKOS040741570
• 4-(1-Ethyl-propoxy)3,6-dimethyl-2-(2,4,6-trimethyl-phenoxy)-pyridine
• GTPL10377
• CP-316311
• CP-316,311
• DTXSID50431305
• UNII-GNW87JO5PF
• 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)pyridine
• DA-72360

• Inchi： 1S/C21H29NO2/c1-8-18(9-2)23-19-12-16(6)22-21(17(19)7)24-20-14(4)10-13(3)11-15(20)5/h10-12,18H,8-9H2,1-7H3
• InChI Key： ZSEJGVQTBLJRCQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C=1C)OC1C(C)=CC(C)=CC=1C)C(CC)CC

Computed Properties

• Exact Mass: 327.21997
• Monoisotopic Mass: 327.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35

Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)-

Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)-: A Comprehensive Overview

Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)- (CAS No. 175139-41-0) is a complex organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The unique structural features of this molecule make it a subject of interest for synthetic chemists and pharmacologists alike.

The molecular structure of Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)- consists of a pyridine core substituted with several functional groups. The presence of ethylpropoxy and dimethyl groups at the 3 and 6 positions, along with a trimethylphenoxy group at the 2 position, contributes to its complex reactivity and potential biological activity. This arrangement of substituents not only influences its chemical properties but also opens up possibilities for various synthetic modifications and applications.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic effects. The structural complexity of Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)- makes it an attractive candidate for further investigation in drug discovery. Researchers have been exploring its pharmacological profile to identify potential applications in treating various diseases.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The pyridine core is known to be a privileged scaffold in medicinal chemistry due to its ability to bind to enzymes and receptors involved in numerous metabolic pathways. The ethylpropoxy and dimethyl groups enhance its solubility and bioavailability, making it more suitable for systemic administration. Additionally, the trimethylphenoxy group introduces additional interactions that could be exploited for therapeutic purposes.

The synthesis of Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods not only ensure high yield but also allow for the introduction of various functional groups with minimal side reactions.

The pharmacological evaluation of this compound has revealed several promising properties. Initial in vitro studies have shown that it exhibits moderate activity against certain enzymes and receptors associated with inflammation and pain signaling. This suggests that it could be a valuable lead compound for developing novel anti-inflammatory and analgesic drugs. Further preclinical studies are needed to confirm these findings and explore other potential therapeutic applications.

The structural features of Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)- also make it an interesting candidate for material science applications. The presence of multiple aromatic rings and functional groups allows for interactions with other molecules, making it suitable for use in organic electronics and sensors. Researchers are investigating its potential as a building block for designing new materials with enhanced electronic properties.

In conclusion, Pyridine, 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)- (CAS No. 175139-41-0) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its complex structure and diverse functional groups make it a valuable tool for synthetic chemists and pharmacologists. Ongoing research aims to fully elucidate its biological activities and explore new applications that could benefit human health and technology.